Cas no 27870-87-7 (1H-Purine-2,6-dione-2-14C,3,7-dihydro- (9CI))

• Product Name: 1H-Purine-2,6-dione-2-14C,3,7-dihydro- (9CI)
• CAS No: 27870-87-7
• MF: C₅H₂N₄O₂
• MW: 152.087521076202
• CID: 251493
• PubChem ID: 90470754
• Update Time: 2025-04-19

1H-Purine-2,6-dione-2-14C,3,7-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione-2-14C,3,7-dihydro- (9CI)
• XANTHINE-2-14C
• 27870-87-7

• Inchi： 1S/C5H2N4O2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H,9,10,11)/i5+2
• InChI Key： FAIAJSOSTNJZCI-RHRFEJLCSA-N
• SMILES： O=C1C2C(N=CN=2)=N[14C](N1)=O

Computed Properties

• Exact Mass: 152.02101731g/mol
• Monoisotopic Mass: 152.02101731g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.2Ų

1H-Purine-2,6-dione-2-14C,3,7-dihydro- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C